Cas no 1468543-96-5 (2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine)

• Product Name: 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine
• CAS No: 1468543-96-5
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5576924
• PubChem ID: 81940068
• Update Time: 2025-10-17

2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine, 2-cyclohexyl-4,5,6,7-tetrahydro-
• 2-Cyclohexyl-4,5,6,7-tetrahydro-1h-benzo[d]imidazol-5-amine
• 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine

• Inchi： 1S/C13H21N3/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h9-10H,1-8,14H2,(H,15,16)
• InChI Key： NYAVATPUTHELAJ-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)NC2CC(N)CCC=2N=1

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 461.4±45.0 °C(Predicted)
• pka: 15.17±0.40(Predicted)

Additional information on 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine

Introduction to 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine (CAS No. 1468543-96-5)

2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1468543-96-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative class, a structural motif widely recognized for its biological activity and pharmacological potential. The presence of a cyclohexyl group at the 2-position and an amine substituent at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The benzo[d]imidazole core is a fused bicyclic system consisting of a benzene ring and an imidazole ring. This structural framework is well-documented for its role in various biological processes and has been extensively explored in the design of bioactive molecules. The tetrahydro prefix indicates the presence of a saturated six-membered ring fused to the imidazole system, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The amine functionality at the 5-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine and biological macromolecules. Studies suggest that this compound may exhibit binding affinity to specific protein targets involved in inflammatory pathways, making it a potential lead for developing novel therapeutic agents. The cyclohexyl group contributes to steric hindrance, which can be advantageous in optimizing drug-like properties such as oral bioavailability and target selectivity.

In vitro studies have demonstrated that derivatives of benzo[d]imidazole compounds often possess anti-inflammatory, antimicrobial, and anticancer activities. The amine-substituted tetrahydro-benzo[d]imidazole scaffold has been investigated for its ability to modulate enzyme activity and receptor binding. For instance, modifications at the 2- and 5-positions have shown promise in enhancing binding interactions with kinases and other signaling proteins. These findings align with the broader trend in medicinal chemistry towards designing molecules with multiple functional groups to improve pharmacodynamic profiles.

The synthesis of 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include cyclization reactions to form the fused ring system followed by functional group transformations to introduce the cyclohexyl and amine moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning promising candidates into clinical development.

The pharmacokinetic properties of 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine are under active investigation to assess its suitability for therapeutic applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are critical considerations in drug development. Preliminary studies suggest that the compound exhibits reasonable solubility in both aqueous and lipid environments, which is favorable for formulation development. Additionally, metabolic stability assessments indicate that the compound undergoes limited degradation under physiological conditions, suggesting potential for prolonged biological activity.

The potential therapeutic applications of 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine are broadening as research progresses. Beyond its anti-inflammatory properties, this compound has shown promise in preclinical models as a modulator of immune responses. The ability to fine-tune its structure through chemical modifications opens up avenues for developing targeted therapies against specific diseases. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible clinical benefits.

Regulatory considerations play a significant role in advancing compounds like 2-cyclohexyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-amine through preclinical testing phases towards market approval. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control during production batches intended for clinical trials or commercial use. Furthermore, adherence to international guidelines on safety testing protocols guarantees that potential risks are thoroughly evaluated before human exposure.

The future direction of research on benzo[d]imidazole derivatives, including 2-cyclohexyl-4, 5,6,7-tetrahydro-lH-benzo[d]imidazol-l-lamme, lies in exploring novel synthetic strategies and interdisciplinary approaches that integrate computational modeling with experimental validation. By leveraging cutting-edge technologies, researchers aim to uncover new mechanisms of action while optimizing pharmacological profiles through structure-based drug design principles.